gamma-tetrazole-aminopterin
gamma-tetrazole-aminopterin
Brand Name:
Vulcanchem
CAS No.:
127134-21-8
VCID:
VC0135163
InChI:
InChI=1S/C19H20N12O3/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(32)25-12(18(33)34)5-6-13-28-30-31-29-13/h1-4,8,12,22H,5-7H2,(H,25,32)(H,33,34)(H,28,29,30,31)(H4,20,21,23,26,27)/t12-/m0/s1
SMILES:
C1=CC(=CC=C1C(=O)NC(CCC2=NNN=N2)C(=O)O)NCC3=CN=C4C(=N3)C(=NC(=N4)N)N
Molecular Formula:
C19H20N12O3
Molecular Weight:
464.4 g/mol
gamma-tetrazole-aminopterin
CAS No.: 127134-21-8
Main Products
VCID: VC0135163
Molecular Formula: C19H20N12O3
Molecular Weight: 464.4 g/mol
| CAS No. | 127134-21-8 |
|---|---|
| Product Name | gamma-tetrazole-aminopterin |
| Molecular Formula | C19H20N12O3 |
| Molecular Weight | 464.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]-4-(2H-tetrazol-5-yl)butanoic acid |
| Standard InChI | InChI=1S/C19H20N12O3/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(32)25-12(18(33)34)5-6-13-28-30-31-29-13/h1-4,8,12,22H,5-7H2,(H,25,32)(H,33,34)(H,28,29,30,31)(H4,20,21,23,26,27)/t12-/m0/s1 |
| Standard InChIKey | IMRSBQGLWIOFSP-LBPRGKRZSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)N[C@@H](CCC2=NNN=N2)C(=O)O)NCC3=CN=C4C(=N3)C(=NC(=N4)N)N |
| SMILES | C1=CC(=CC=C1C(=O)NC(CCC2=NNN=N2)C(=O)O)NCC3=CN=C4C(=N3)C(=NC(=N4)N)N |
| Canonical SMILES | C1=CC(=CC=C1C(=O)NC(CCC2=NNN=N2)C(=O)O)NCC3=CN=C4C(=N3)C(=NC(=N4)N)N |
| Synonyms | gamma-tetrazole-aminopterin tetrazole-aminopterin |
| PubChem Compound | 124422 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume